Cas no 868154-00-1 ((2E)-N-(2-benzoylphenyl)-3-(3,4-dimethoxyphenyl)prop-2-enamide)

• Product Name: (2E)-N-(2-benzoylphenyl)-3-(3,4-dimethoxyphenyl)prop-2-enamide
• CAS No: 868154-00-1
• MF: C₂₄H₂₁NO₄
• MW: 387.427846670151
• CID: 6450096
• Update Time: 2025-05-26

(2E)-N-(2-benzoylphenyl)-3-(3,4-dimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(2-benzoylphenyl)-3-(3,4-dimethoxyphenyl)prop-2-enamide
• 2-Propenamide, N-(2-benzoylphenyl)-3-(3,4-dimethoxyphenyl)-

• Inchi： 1S/C24H21NO4/c1-28-21-14-12-17(16-22(21)29-2)13-15-23(26)25-20-11-7-6-10-19(20)24(27)18-8-4-3-5-9-18/h3-16H,1-2H3,(H,25,26)
• InChI Key： AVYDWZZNXBRMEG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C(=O)C1=CC=CC=C1)(=O)C=CC1=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 634.7±55.0 °C(Predicted)
• pka: 13.14±0.70(Predicted)

Additional information on (2E)-N-(2-benzoylphenyl)-3-(3,4-dimethoxyphenyl)prop-2-enamide

Professional Introduction to Compound with CAS No. 868154-00-1 and Product Name: (2E)-N-(2-benzoylphenyl)-3-(3,4-dimethoxyphenyl)prop-2-enamide

Compound with the CAS number 868154-00-1 and the product name (2E)-N-(2-benzoylphenyl)-3-(3,4-dimethoxyphenyl)prop-2-enamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of multiple aromatic rings and functional groups makes it a promising candidate for further exploration in various therapeutic areas.

The molecular structure of (2E)-N-(2-benzoylphenyl)-3-(3,4-dimethoxyphenyl)prop-2-enamide consists of an unsaturated aldehyde backbone connected to two distinct aromatic rings. The benzoyl group at the 2-position and the dimethoxyphenyl group at the 3-position contribute to its complex pharmacophore, which is essential for modulating biological activity. This arrangement allows for selective interactions with biological targets, making it a valuable asset in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in compounds that exhibit dual functionality, capable of interacting with multiple biological pathways simultaneously. The (2E)-N-(2-benzoylphenyl)-3-(3,4-dimethoxyphenyl)prop-2-enamide compound demonstrates such properties, which are highly desirable in modern drug design. Its ability to engage with various receptors and enzymes suggests potential applications in treating multifaceted diseases, including those involving inflammation, pain, and neurodegeneration.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging existing knowledge about similar compounds, researchers can predict and optimize the pharmacological properties of (2E)-N-(2-benzoylphenyl)-3-(3,4-dimethoxyphenyl)prop-2-enamide more efficiently. This approach accelerates the drug discovery process and reduces the time and resources required to bring new therapeutic agents to market.

Recent studies have highlighted the importance of aromatic stacking interactions in drug-receptor binding. The aromatic rings in (2E)-N-(2-benzoylphenyl)-3-(3,4-dimethoxyphenyl)prop-2-enamide are well-positioned to form π-π stacking interactions with target proteins, enhancing binding affinity and stability. This feature is particularly relevant in the development of small molecule inhibitors for diseases like cancer and autoimmune disorders.

The dimethoxy substituents on the phenyl ring at the 3-position introduce additional electronic properties that can fine-tune the compound's bioactivity. These groups can influence solubility, metabolic stability, and receptor selectivity, making them crucial for optimizing pharmacokinetic profiles. Such modifications are often employed in medicinal chemistry to improve drug-like properties and reduce off-target effects.

Advances in computational chemistry have enabled researchers to model the interactions between (2E)-N-(2-benzoylphenyl)-3-(3,4-dimethoxyphenyl)prop-2-enamide and biological targets with high precision. These simulations help identify potential binding sites and predict how structural modifications will affect activity. By integrating experimental data with computational methods, scientists can design more effective derivatives tailored to specific therapeutic needs.

The synthesis of this compound presents unique challenges due to its complex structure. However, recent innovations in synthetic methodology have made it more feasible to produce high-purity samples for research purposes. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the aromatic core of (2E)-N-(2-benzoylphenyl)-3-(3,4-dimethoxyphenyl)prop-2-enamide, enabling access to a diverse library of analogs for further investigation.

In conclusion, (2E)-N-(2-benzoylphenyl)-3-(3,4-dimethoxyphenyl)prop-2-enamide represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable tool for developing new treatments for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in future pharmaceutical advancements.